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Compound of Interest

2-Nitrophenethylamine
Compound Name:
hydrochloride

Cat. No. B3030066

Introduction and Scope

2-Nitrophenethylamine hydrochloride, also known as 2-(2-nitrophenyl)ethanamine
hydrochloride, is a versatile chemical intermediate with significant applications in
pharmaceutical development and organic synthesis.[1] Its utility as a precursor for bioactive
molecules, particularly those targeting neurological disorders, and as a reagent in the synthesis
of dyes and pigments, makes it a valuable compound in both academic research and industrial
drug development.[1][2]

The presence of a nitro functional group, however, necessitates a rigorous and informed
approach to its handling and storage to mitigate potential risks.[3][4] The toxicological
properties of this specific compound have not been thoroughly investigated, demanding a
cautious approach where it is treated as potentially hazardous upon acute and chronic
exposure.[5][6]

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency procedures for 2-
Nitrophenethylamine hydrochloride. The protocols herein are designed to establish a self-
validating system of safety, grounded in established chemical hygiene principles and specific
data pertaining to this compound and its chemical class.
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Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before any work with 2-Nitrophenethylamine
hydrochloride begins.

2.1 GHS Classification and Hazards While some suppliers do not classify the compound as
hazardous under OSHA 2024 standards, others provide specific warnings.[7][8] A conservative
approach is warranted.

e Primary Hazard: Causes serious eye irritation (Category 2, H319).[5]

o Potential Hazards: The health risks of this compound have not been fully determined.[6] Skin
and eye contact may result in irritation, and it may be harmful if inhaled or ingested.[6] As a
nitro compound, it should be handled with an awareness of the potential for energetic
decomposition, especially if heated or contaminated with incompatible materials.[3][9]

2.2 Precautionary Statements The following precautionary measures are essential[5]:
e P264: Wash hands and any exposed skin thoroughly after handling.
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

Chemical and Physical Properties

Accurate knowledge of the compound's properties is fundamental to its safe use. Data is
summarized in the table below.
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Property Value Source(s)
CAS Number 861337-74-8 [1][5]
Molecular Formula CsH11CIN202 [5]
Molecular Weight 202.64 g/mol [1]

Off-white to light yellow
Appearance _ _ [1][8]
solid/crystalline powder

Purity >96-99% [1]

Melting Point ~200 °C /392 °F [8]

Room Temperature or
Storage Temperature ] [11[2]
Refrigerated (0-8 °C)

Standard Operating Procedures (SOPs) for Safe
Handling

Adherence to the following procedures is mandatory to minimize exposure and ensure a safe
laboratory environment.

4.1 Engineering Controls The primary defense against exposure is to control contaminants at
the source.

» Ventilation: Always handle 2-Nitrophenethylamine hydrochloride inside a certified
chemical fume hood to control airborne dust and prevent inhalation.[6][10] A mechanical
exhaust system is required.[5][6]

o Safety Equipment: A safety shower and eyewash station must be readily accessible and
tested regularly.[5][11]

4.2 Personal Protective Equipment (PPE) The selection of appropriate PPE is the final barrier
between the researcher and the chemical. Do not handle this compound without adequate
protection.[9]
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Diagram 1: PPE Selection for 2-Nitrophenethylamine Hydrochloride

Hazard Assessment

Task: Handling 2-Nitrophenethylamine
(Solid Powder)

Risk of Dust/Splash?
(Weighing, Transfer, Dissolving)

Risk of Skin Contact?

Risk of Inhalation?

Wear Compatible
Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Wear Chemical Safety Goggles
(ANSI Z87.1 / EN166)

Wear Flame-Resistant Lab Coat

Add Face Shield for
Large Quantities or Splash Risk

Use in Chemical Fume Hood.
Respirator (NIOSH/MSHA approved)
if hood is unavailable or for spills.
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Diagram 2: Spill Response Decision Tree

Spill of 2-Nitrophenethylamine
Hydrochloride Occurs

Assess Spill Size & Risk
Is it a Minor Spill?
(<10g, contained, no immediate danger)

No (Major Spill)

Minor Spill Responsé Major §pill Response

1. Evacuate immediate area.
Alert others.

1. Alert personnel in
immediate area

2. Call Emergency Services

(e.g., EHS, 911)

2. Don appropriate PPE
(Gloves, Goggles, Lab Coat,
Resp|rator if needed)

3. Secure the area.

(Vermiculite, sand) Close doors, restrict access.

;

4. Sweep material into a
labeled hazardous waste container

5. Decontaminate area with
soap and water

i

6. Dispose of all materials
as hazardous waste

3. Cover with inert absorbenD

4. Await and assist
trained responders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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